Cas no 80858-96-4 (5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

• Product Name: 5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• CAS No: 80858-96-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1095100
• PubChem ID: 10703469
• Update Time: 2025-04-20

5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• JQYDRTBHQBHLLB-UHFFFAOYSA-N
• 5-methoxy 1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• 5-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylicAcid
• SCHEMBL1844443
• 80858-96-4
• DB-102866

• Inchi： 1S/C12H14O3/c1-15-11-7-3-4-8-9(11)5-2-6-10(8)12(13)14/h3-4,7,10H,2,5-6H2,1H3,(H,13,14)
• InChI Key： JQYDRTBHQBHLLB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CCCC2C(=O)O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų